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Cat. No.: B172790 Get Quote

An In-depth Technical Guide to Ethyl 5-
bromothiophene-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 5-bromothiophene-3-carboxylate is a halogenated heterocyclic compound that serves

as a crucial building block in organic synthesis. Its thiophene core, functionalized with both a

bromine atom and an ethyl carboxylate group, offers versatile reactivity for creating more

complex molecular architectures. This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, reactivity, and safety considerations, tailored for

professionals in research and development. The strategic positioning of the bromo and ester

functionalities makes it a valuable intermediate in the synthesis of agrochemicals and

pharmaceutical agents, where the thiophene moiety is a common scaffold.[1][2]

Core Properties
The physical and chemical properties of Ethyl 5-bromothiophene-3-carboxylate are

summarized below. These properties are essential for its handling, storage, and application in

synthetic chemistry.
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Physical and Chemical Data
Property Value Source

Molecular Formula C₇H₇BrO₂S [3][4]

Molecular Weight 235.10 g/mol [3]

CAS Number 170355-38-1 [3]

Appearance
Not specified (likely a liquid or

low-melting solid)

Density 1.6 ± 0.1 g/cm³ [4]

Boiling Point 261.1 ± 20.0 °C at 760 mmHg [4]

Flash Point 111.7 ± 21.8 °C [4]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [4]

Refractive Index 1.581 [4]

LogP (octanol/water) 3.13 [4]

Polar Surface Area (PSA) 54.54 Å² [4]

Computed Properties
Property Value Source

Exact Mass 233.93501 Da [3]

XLogP3 2.8 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 2 [3]

Topological Polar Surface Area 54.5 Å² [3]

Heavy Atom Count 11 [3]
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Synthesis and Experimental Protocols
The synthesis of Ethyl 5-bromothiophene-3-carboxylate is typically achieved through the

electrophilic bromination of ethyl thiophene-3-carboxylate.

Experimental Protocol: Bromination of Ethyl Thiophene-
3-carboxylate[1]

Materials:

Ethyl thiophene-3-carboxylate (10 g, 67 mmol)

Aluminum chloride (20 g, 147 mmol)

Bromine (4 ml, 73 mmol)

Dichloromethane (170 ml total)

Water/ice mixture

Magnesium sulfate

Silica gel for chromatography

Heptane/Ethyl acetate mixture (9:1)

Procedure:

A solution of ethyl thiophene-3-carboxylate (10 g) in dichloromethane (160 ml) is cooled to

0°C in an ice bath.

Aluminum chloride (20 g) is added portion-wise to the cooled solution, maintaining the

temperature at 0°C.

The reaction mixture is allowed to warm to room temperature.

A solution of bromine (4 ml) in dichloromethane (10 ml) is added to the reaction mixture.
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The reaction is stirred at room temperature for 50 minutes.

The reaction is quenched by pouring the mixture into a water/ice mixture.

The product is extracted with dichloromethane.

The combined organic phases are dried over magnesium sulfate, filtered, and the solvent

is removed under vacuum.

The resulting residue is purified by column chromatography on silica gel, eluting with a 9:1

heptane/ethyl acetate mixture.

This procedure yields 9 g (57%) of Ethyl 5-bromothiophene-3-carboxylate.[1]

Synthesis Workflow

Synthesis of Ethyl 5-bromothiophene-3-carboxylate
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Caption: Workflow for the synthesis of Ethyl 5-bromothiophene-3-carboxylate.

Reactivity and Applications
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Ethyl 5-bromothiophene-3-carboxylate is a versatile intermediate due to its two reactive

sites: the bromine atom, which can participate in cross-coupling reactions, and the ester group,

which can be hydrolyzed or otherwise modified.

Building Block: It serves as a key starting material for the synthesis of more complex

molecules.[1] Its structure is a precursor for various compounds with potential applications in

pharmaceuticals and agrochemicals.[2]

Hydrolysis: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, 5-

bromothiophene-3-carboxylic acid, which is another useful synthetic intermediate.[1][5]

Cross-Coupling Reactions: The C-Br bond can be utilized in various palladium-catalyzed

cross-coupling reactions (e.g., Suzuki, Stille, Heck) to form new carbon-carbon or carbon-

heteroatom bonds. This is a common strategy for elaborating the thiophene core.

Core Reactivity Diagram
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Caption: Core reactivity of Ethyl 5-bromothiophene-3-carboxylate.

Spectral Data
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Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for Ethyl 5-
bromothiophene-3-carboxylate are not readily available in the public domain literature

reviewed for this guide. Researchers are advised to acquire this data upon synthesis or

purchase for compound verification.

Safety and Handling
Ethyl 5-bromothiophene-3-carboxylate is considered a hazardous chemical. Adherence to

safety protocols is essential.

General Handling: Use in a well-ventilated area or under a chemical fume hood.[6][7] Avoid

contact with skin, eyes, and clothing.[6] Do not ingest or inhale.[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7] Protect

from light.[6]

Incompatible Materials: Strong oxidizing agents.[6]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.[6]

Inhalation: Move the victim to fresh air.[6]

Ingestion: Immediately call a poison center or doctor.[6]

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before

handling the chemical.
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Ethyl 5-bromothiophene-3-carboxylate is a valuable and reactive intermediate in organic

synthesis. Its well-defined synthesis and dual functionality make it an important tool for

medicinal chemists and material scientists. While its direct biological activity is not the primary

focus, its role as a precursor to novel compounds with potential therapeutic or material

applications is significant. Proper handling and storage are crucial due to its hazardous nature.

The lack of publicly available spectral data underscores the need for thorough analytical

characterization in any research or development context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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